Cas no 2171952-39-7 (1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2171952-39-7
• MF: C₁₁H₂₁N₃O₃
• MW: 243.30274271965
• CID: 6004606
• PubChem ID: 165599255
• Update Time: 2025-10-23

1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol
• 2171952-39-7
• EN300-1593630
• [1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C11H21N3O3/c1-5-9(7-16-3)14-11(8(2)17-4)10(6-15)12-13-14/h8-9,15H,5-7H2,1-4H3
• InChI Key： DDPWUFDXTCOIHI-UHFFFAOYSA-N
• SMILES： O(C)CC(CC)N1C(=C(CO)N=N1)C(C)OC

Computed Properties

• Exact Mass: 243.15829154g/mol
• Monoisotopic Mass: 243.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.4Ų

Additional information on 1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol

Compound CAS No 2171952-39-7: A Comprehensive Overview

The compound with CAS No 2171952-39-7, known as 1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol, is a highly specialized organic molecule with significant potential in various fields. This compound belongs to the class of triazoles, which are widely recognized for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a triazole ring system substituted with specific methoxy groups, making it unique in terms of both functionality and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol. Researchers have employed innovative methodologies, such as click chemistry and catalytic asymmetric synthesis, to achieve high yields and excellent stereocontrol. These techniques not only enhance the efficiency of the synthesis process but also pave the way for large-scale production of this compound for industrial applications.

The structural features of this compound make it an attractive candidate for drug discovery. The presence of the triazole ring, a well-known bioisostere of imidazoles and pyridines, contributes to its potential as a pharmacophore in medicinal chemistry. Additionally, the methoxy groups attached to the triazole ring enhance its solubility and bioavailability, which are critical parameters for drug candidates. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In the field of agrochemistry, 1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol has shown promise as a fungicide. Its ability to inhibit fungal growth without adversely affecting plant cells makes it a valuable addition to crop protection products. Field trials conducted in collaboration with agricultural research institutions have demonstrated its efficacy against a wide range of fungal pathogens, including those resistant to conventional fungicides.

The material science community has also taken interest in this compound due to its unique mechanical and thermal properties. When incorporated into polymer matrices, it significantly improves the tensile strength and thermal stability of the resulting materials. This property makes it a potential candidate for use in high-performance composites and advanced materials for aerospace and automotive industries.

From an environmental perspective, the synthesis and application of 1-(1-methoxybutan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanol have been designed with sustainability in mind. Researchers have developed eco-friendly synthetic routes that minimize waste generation and reduce energy consumption. Furthermore, its biodegradability has been assessed under controlled conditions, ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, CAS No 2171952-39-7 represents a cutting-edge compound with multifaceted applications across various industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical innovation. As research continues to uncover its full potential, this compound is expected to contribute significantly to the development of novel drugs, agrochemicals, and advanced materials.